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Compound of Interest

Compound Name: 2,6-Deoxyfructosazine-13C4

Cat. No.: B565449

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
2,6-Deoxyfructosazine-13C4. The following procedures are designed to ensure a safe
laboratory environment and operational efficiency.

Core Safety Assessment

Based on available safety data for the parent compound, 2,5-Deoxyfructosazine, this chemical
is not classified as hazardous.[1] The carbon-13 isotopic label (*3Ca4) is a stable, non-radioactive
isotope and therefore does not introduce any radiological hazards. Consequently, the primary
safety considerations are aligned with standard laboratory practices for handling non-
hazardous chemical substances.

Personal Protective Equipment (PPE)

While 2,6-Deoxyfructosazine-13C4 is not classified as hazardous, adherence to standard
laboratory personal protective equipment protocols is mandatory to minimize exposure and
ensure safety.
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PPE Category Specification Rationale

o Protects against accidental
) Safety glasses with side
Eye Protection ) splashes or aerosol
shields or safety goggles

generation.
] Standard laboratory gloves Prevents direct skin contact
Hand Protection o ) )
(e.g., nitrile) with the chemical.

Protects clothing and skin from

Body Protection Laboratory coat ] ]
potential spills.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 2,6-Deoxyfructosazine-13C4 is crucial for maintaining

safety and experimental integrity.
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Figure 1. Experimental Workflow for 2,6-Deoxyfructosazine-13C4

Preparation

(

)

)

Proceed to Handling

Han

dling

)

)

Experiment Complete

Post-Ex

periment

)

Click to download full resolution via product page

Figure 1. Experimental Workflow for 2,6-Deoxyfructosazine-13C4
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Disposal Plan

As a non-hazardous substance, the disposal of 2,6-Deoxyfructosazine-13C4 and its empty
containers should adhere to institutional and local guidelines for non-hazardous chemical
waste.

e Unused Product: Dispose of as non-hazardous chemical waste. Consult your institution's
Environmental Health and Safety (EHS) office for specific procedures.[2][3]

o Empty Containers: Once empty, containers can typically be disposed of in the regular trash,
provided they are triple-rinsed with a suitable solvent and the label is defaced.[2]

» Contaminated Materials: Any lab materials (e.g., pipette tips, paper towels) that come into
contact with the chemical should be disposed of as non-hazardous solid waste.[2]

It is the responsibility of the user to ensure that waste is managed in accordance with all
applicable local, state, and federal regulations.[4] When in doubt, contact your institution's EHS
department for guidance.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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